Cas no 1250818-82-6 (1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one)

• Product Name: 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• CAS No: 1250818-82-6
• MF: C₁₂H₁₁FN₂O
• MW: 218.226946115494
• CID: 6309284
• PubChem ID: 62488827
• Update Time: 2025-10-28

1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one
• AKOS011777784
• EN300-1293506
• 1-[2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenyl]ethan-1-one
• 1-(2-Fluoro-6-(3-methyl-1h-pyrazol-1-yl)phenyl)ethan-1-one
• 1250818-82-6
• CS-0274760

• Inchi： 1S/C12H11FN2O/c1-8-6-7-15(14-8)11-5-3-4-10(13)12(11)9(2)16/h3-7H,1-2H3
• InChI Key： PMLPJVVJBDSRHS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C(C)=O)N1C=CC(C)=N1

Computed Properties

• Exact Mass: 218.08554114g/mol
• Monoisotopic Mass: 218.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one

Comprehensive Overview of 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1250818-82-6)

The compound 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one (CAS No. 1250818-82-6) is a fluorinated aromatic ketone derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a fluoro substituent and a 3-methyl-1H-pyrazol-1-yl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated compounds like 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s CAS No. 1250818-82-6 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its applications extend to crop protection formulations, where fluorinated analogs are known for their efficacy against resistant pests.

The synthesis of 1-2-fluoro-6-(3-methyl-1H-pyrazol-1-yl)phenylethan-1-one involves multi-step organic reactions, including Pd-catalyzed cross-coupling and selective fluorination. These methods are widely discussed in peer-reviewed journals, highlighting the compound’s role in advancing green chemistry initiatives. Users often search for synthetic protocols and safety data sheets related to this compound, emphasizing the need for detailed technical documentation.

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